N-allyl-2-(1,3-benzodioxol-5-yloxy)-N-(2-methylbenzyl)acetamide

• IUPAC Name: 2-(1,3-benzodioxol-5-yloxy)-N-[(2-methylphenyl)methyl]-N-prop-2-enylacetamide
• InChI: InChI=1S/C20H21NO4/c1-3-10-21(12-16-7-5-4-6-15(16)2)20(22)13-23-17-8-9-18-19(11-17)25-14-24-18/h3-9,11H,1,10,12-14H2,2H3
• InChI Key: WRXQFRADSMSRSV-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1CN(CC=C)C(=O)COC2=CC3=C(C=C2)OCO3
• Molecular Formula: C20H21NO4
• Molecular Weight: 339.4 g/mol

Description

N-allyl-2-(1,3-benzodioxol-5-yloxy)-N-(2-methylbenzyl)acetamide is a chemical compound that has been studied for its potential applications in scientific research. This compound has been found to have a variety of biochemical and physiological effects, and its mechanism of action has been investigated in detail. In

Mechanism of Action

The mechanism of action of N-allyl-2-(1,3-benzodioxol-5-yloxy)-N-(2-methylbenzyl)acetamide is not fully understood, but it is believed to involve the modulation of various signaling pathways in the body. It has been found to inhibit the production of inflammatory cytokines and to activate antioxidant enzymes, which may contribute to its anti-inflammatory and antioxidant properties.
Biochemical and Physiological Effects:
N-allyl-2-(1,3-benzodioxol-5-yloxy)-N-(2-methylbenzyl)acetamide has been found to have a variety of biochemical and physiological effects. It has been shown to have anti-inflammatory and analgesic properties, which may make it useful for the treatment of pain and inflammation. It has also been found to have antioxidant properties, which may help to protect against oxidative stress and damage. In addition, it has been investigated for its potential as a treatment for cancer and neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One advantage of using N-allyl-2-(1,3-benzodioxol-5-yloxy)-N-(2-methylbenzyl)acetamide in lab experiments is that it has been well-studied and its properties are well-understood. This makes it a useful tool for investigating the mechanisms of various biological processes. However, one limitation is that its effects may vary depending on the specific experimental conditions, which may make it difficult to draw definitive conclusions.

Future Directions

There are several future directions for research on N-allyl-2-(1,3-benzodioxol-5-yloxy)-N-(2-methylbenzyl)acetamide. One area of interest is its potential as a treatment for cancer. Further studies are needed to investigate its effects on different types of cancer cells and to determine the optimal dosage and administration method. Another area of interest is its potential as a treatment for neurodegenerative diseases, such as Alzheimer's and Parkinson's disease. Further studies are needed to investigate its effects on neuronal cells and to determine its potential as a neuroprotective agent. Additionally, further studies are needed to investigate the mechanism of action of N-allyl-2-(1,3-benzodioxol-5-yloxy)-N-(2-methylbenzyl)acetamide and to determine its effects on various signaling pathways in the body.

Scientific Research Applications

N-allyl-2-(1,3-benzodioxol-5-yloxy)-N-(2-methylbenzyl)acetamide has been studied for its potential applications in scientific research. It has been found to have a variety of biochemical and physiological effects, including anti-inflammatory, analgesic, and antioxidant properties. It has also been investigated for its potential as a treatment for cancer and neurodegenerative diseases.